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Cat. No.: B1155942 Get Quote

Introduction

Ergot alkaloids (EAs) are a class of mycotoxins produced by fungi of the Claviceps genus, most

notably Claviceps purpurea. These fungi infect the flowering heads of cereals and grasses,

forming dark sclerotia that replace the grain kernels. Contamination of agricultural commodities

such as wheat, rye, barley, and oats with these sclerotia leads to the presence of EAs in food

and feed, posing a significant health risk to humans and animals. The toxic effects, known as

ergotism, can manifest in two forms: gangrenous, causing vasoconstriction and leading to loss

of limbs, and convulsive, affecting the central nervous system. Due to their potent biological

activity, strict regulatory limits for EA levels in food and feed have been established in many

jurisdictions.

Accurate and reliable quantification of ergot alkaloids is crucial for food safety and regulatory

compliance. However, the analysis of EAs in complex matrices like cereals presents significant

analytical challenges. These include the presence of co-extractive matrix components that can

interfere with detection and the potential for epimerization of the biologically active C8-(R)

isomers (-ines) to their less active C8-(S) counterparts (-inines) during sample preparation.

Solid-phase extraction (SPE) is a widely used and effective cleanup technique to remove

interfering compounds from sample extracts prior to chromatographic analysis by High-

Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) or Liquid

Chromatography with Tandem Mass Spectrometry (LC-MS/MS). This application note provides

detailed protocols for both traditional cartridge-based SPE and dispersive SPE (d-SPE) using a
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modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach for the

cleanup of ergot alkaloid extracts from cereal matrices.

Principles of SPE for Ergot Alkaloid Cleanup
SPE cleanup for ergot alkaloid analysis typically involves the following steps:

Extraction: EAs are first extracted from the homogenized sample matrix using an organic

solvent, commonly acetonitrile, often in a slightly alkaline solution (e.g., with ammonium

carbonate) to ensure the alkaloids are in their neutral form.

Cleanup: The crude extract is then passed through an SPE cartridge or mixed with d-SPE

sorbents. The choice of sorbent is critical for effective cleanup. Common phases include:

Primary Secondary Amine (PSA): A weak anion exchanger that effectively removes fatty

acids, organic acids, and some polar pigments.

C18 (Reversed-Phase): Retains non-polar interferences while allowing the moderately

polar ergot alkaloids to pass through or be selectively eluted.

Strong Cation Exchange (SCX): Can be used to retain the protonated alkaloids under

acidic conditions, allowing for removal of neutral and acidic interferences.

Elution: The retained analytes are eluted from the SPE cartridge using a small volume of a

strong solvent, or in the case of d-SPE, the purified supernatant is collected after

centrifugation.

Analysis: The final purified extract is typically evaporated and reconstituted in a suitable

solvent for injection into the analytical instrument (HPLC-FLD or LC-MS/MS).

This note provides two detailed protocols: a dispersive SPE (d-SPE) method for rapid, high-

throughput analysis, and a cartridge-based SPE method for more traditional cleanup.

Experimental Protocols
Protocol 1: Dispersive Solid-Phase Extraction (d-SPE)
Cleanup (QuEChERS-based)
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This protocol is adapted from methodologies that emphasize speed and efficiency, suitable for

routine monitoring of a large number of samples.

1. Sample Preparation and Extraction

Homogenization: Mill a representative portion of the cereal or feed sample to a fine powder

(e.g., to pass a 1 mm sieve).

Extraction:

Weigh 5.0 g of the homogenized sample into a 50 mL centrifuge tube.

Add 20 mL of an extraction solvent mixture of acetonitrile and 20 mM aqueous ammonium

carbonate solution (84:16, v/v).

Cap the tube and shake vigorously for 30-60 minutes using a mechanical shaker.

Add the QuEChERS salts (e.g., 4 g MgSO₄ and 1 g NaCl) to induce phase separation and

remove water.

Shake vigorously for 1 minute and then centrifuge at ≥4000 rpm for 10 minutes.

2. Dispersive SPE Cleanup

Transfer a 6 mL aliquot of the acetonitrile supernatant (upper layer) to a 15 mL centrifuge

tube.

Add 900 mg of anhydrous magnesium sulfate (MgSO₄) and 150 mg of Primary Secondary

Amine (PSA) sorbent.

Vortex the tube for 1 minute to ensure thorough mixing of the sorbent with the extract.

Centrifuge at ≥4000 rpm for 5 minutes.

3. Final Processing

Take a 4 mL aliquot of the cleaned supernatant and transfer it to a clean tube.
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Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of a suitable solvent (e.g., mobile phase composition for

LC-MS/MS or a methanol/water mixture for HPLC-FLD).

Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial for

analysis.

Protocol 2: Cartridge-Based Solid-Phase Extraction
(SPE) Cleanup
This protocol outlines a more traditional approach using SPE cartridges, which can provide a

very clean extract.

1. Sample Preparation and Extraction

Follow the same homogenization and extraction steps as described in Protocol 1 (steps 1.1

and 1.2). After centrifugation, the supernatant is used for the SPE cleanup without the

addition of d-SPE sorbents.

2. SPE Cartridge Cleanup (using a C18 cartridge)

Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL

of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the

cartridge to go dry.

Sample Loading: Load 5 mL of the supernatant from the initial extraction onto the

conditioned C18 cartridge.

Washing: Wash the cartridge with 5 mL of a water/acetonitrile mixture (e.g., 80:20, v/v) to

remove polar interferences.

Elution: Elute the ergot alkaloids from the cartridge with 8 mL of acetonitrile into a clean

collection tube.

3. Final Processing
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Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of a suitable solvent for analysis.

Filter the reconstituted solution through a 0.22 µm syringe filter into an autosampler vial.

Data Presentation
The following tables summarize typical performance data for SPE-based methods for ergot

alkaloid analysis.

Table 1: Recovery Rates of Major Ergot Alkaloids using d-SPE and LC-MS/MS

Ergot Alkaloid
Spiking Level
(µg/kg)

Recovery Rate (%) Reference

Ergometrine 50 85.2 - 117.8

Ergotamine 50 85.2 - 117.8

Ergosine 50 85.2 - 117.8

Ergocristine 50 85.2 - 117.8

Ergocryptine 50 85.2 - 117.8

Ergocornine 50 85.2 - 117.8

Ergovaline 100 60 - 70

Note: Recovery ranges can vary based on matrix and specific protocol optimizations.

Table 2: Limits of Detection (LOD) and Quantification (LOQ) in Cereal Matrices
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Analytical
Method

Ergot Alkaloid LOD (µg/kg) LOQ (µg/kg) Reference

UPLC-MS/MS Group of 6 EAs 0.01 - 1.0 0.01 - 10.0 (Rye)

UHPLC-MS/MS Group of 6 EAs - 0.5

HPLC-FLD Group of 12 EAs 0.185 0.655

LC-MS/MS
Ergometrine +

Epimer
- 20

LC-MS/MS
Ergotamine +

Epimer
- 20

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for d-SPE cleanup of ergot alkaloids.
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Ergot Alkaloid Signaling Pathway Diagram

Simplified Ergot Alkaloid Receptor Interaction
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Caption: Ergot alkaloid interaction with major receptor systems.

To cite this document: BenchChem. [Application Note: Solid-Phase Extraction for Robust
Ergot Alkaloid Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1155942#solid-phase-extraction-cleanup-for-ergot-
alkaloid-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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